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Compound of Interest

Compound Name: n-Butylmethyldimethoxysilane

CAS No.: 18294-08-1

Cat. No.: B102206

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of material science, the choice of precursor is a critical determinant of the final

properties and performance of the synthesized material. Among the vast array of available

options, n-Butylmethyldimethoxysilane has emerged as a precursor of significant interest

due to its unique combination of reactivity and structural attributes. This guide provides a

comprehensive technical overview of n-Butylmethyldimethoxysilane, detailing its

fundamental chemistry, role in material synthesis via the sol-gel process, and its applications in

surface modification and the creation of novel hybrid materials. As a Senior Application

Scientist, this document is intended to provide not only procedural guidance but also the

underlying scientific principles that govern the utility of this versatile molecule.

Core Properties of n-Butylmethyldimethoxysilane
n-Butylmethyldimethoxysilane, with the chemical formula C₇H₁₈O₂Si, is an organosilane that

possesses both a non-hydrolyzable n-butyl group and a methyl group, along with two

hydrolyzable methoxy groups attached to a central silicon atom.[1] This molecular architecture
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is key to its functionality. The presence of two methoxy groups allows for controlled hydrolysis

and condensation reactions, which are the cornerstone of the sol-gel process. The n-butyl and

methyl groups, being non-hydrolyzable, remain incorporated into the final material, imparting

specific characteristics such as hydrophobicity and flexibility to the silica network.

Property Value

Molecular Formula C₇H₁₈O₂Si

Molecular Weight 162.30 g/mol [1]

IUPAC Name butyl-dimethoxy-methylsilane[1]

CAS Number 18294-08-1[1]

SMILES CCCC(OC)OC[1]

The Sol-Gel Process: From Precursor to Functional
Material
The sol-gel process is a versatile and widely used method for producing solid materials from

small molecules.[2][3] It involves the conversion of monomers into a colloidal solution (sol),

which then acts as a precursor for an integrated network (gel).[3] For n-
Butylmethyldimethoxysilane, this process is driven by two primary reactions: hydrolysis and

condensation.[4][5]

Hydrolysis and Condensation: The Chemical Foundation
The transformation of n-Butylmethyldimethoxysilane into a solid material begins with the

hydrolysis of its methoxy groups (-OCH₃) in the presence of water. This reaction replaces the

methoxy groups with hydroxyl groups (-OH), forming silanols. These silanols are highly reactive

and subsequently undergo condensation reactions with other silanols or unhydrolyzed methoxy

groups to form siloxane bridges (Si-O-Si).[3][4]

The rates of these reactions are highly dependent on several factors, including the pH of the

reaction medium, the water-to-silane ratio, the solvent, and the temperature.[3][4] These

parameters can be precisely controlled to tailor the final properties of the material, such as

particle size, surface area, and porosity.[3][6][7]
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Caption: The sol-gel process using n-Butylmethyldimethoxysilane as a precursor.

Applications in Material Synthesis
The unique properties of n-Butylmethyldimethoxysilane make it a valuable precursor for a

variety of materials with tailored functionalities.

Synthesis of Functionalized Siloxanes and Hybrid
Materials
The presence of the n-butyl and methyl groups allows for the synthesis of functionalized

siloxanes and organic-inorganic hybrid materials.[8][9] These materials combine the properties

of both the inorganic silica network (e.g., thermal stability, rigidity) and the organic functional

groups (e.g., hydrophobicity, reactivity). The synthesis of these materials often involves co-

hydrolysis and condensation with other precursors, such as tetraethyl orthosilicate (TEOS), to

further tune the material's properties.[10]

Experimental Protocol: Sol-Gel Synthesis of a
Hybrid Silica Material
This protocol provides a general methodology for the synthesis of a hybrid silica material using

n-Butylmethyldimethoxysilane and TEOS.

Materials:

n-Butylmethyldimethoxysilane

Tetraethyl orthosilicate (TEOS)

Ethanol

Deionized water
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Acid or base catalyst (e.g., HCl or NH₄OH)

Procedure:

Preparation of the Precursor Solution: In a reaction vessel, mix ethanol and deionized water.

The molar ratio of water to the total silane precursors is a critical parameter and should be

carefully controlled.

Dispersion of Precursors: While stirring the ethanol/water mixture vigorously, add the desired

molar ratio of n-Butylmethyldimethoxysilane and TEOS. The ratio of these two precursors

will determine the degree of organic functionalization in the final material.

Initiation of Hydrolysis and Condensation: Add the catalyst to the solution to initiate the

hydrolysis and condensation reactions. The choice of an acid or base catalyst will influence

the structure of the resulting gel.[4]

Gelation: Continue stirring the solution until it forms a gel. The gelation time will depend on

the reaction conditions.

Aging: Age the gel in the mother liquor for a specific period to strengthen the silica network.

Drying: Dry the gel to remove the solvent. This can be done under ambient conditions to

form a xerogel or using supercritical drying to produce an aerogel.
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Caption: Experimental workflow for hybrid silica material synthesis.

Surface Modification
n-Butylmethyldimethoxysilane is also an effective agent for surface modification.[11] It can

be used to impart a hydrophobic character to various substrates that possess hydroxyl groups

on their surface, such as glass, ceramics, and metal oxides.[11][12] The methoxy groups of the

silane react with the surface hydroxyl groups, forming a covalent bond and leaving the non-
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polar n-butyl and methyl groups exposed, thereby altering the surface energy and wettability.

[11] This is a low-cost and effective method for creating water-repellent and anti-fouling

surfaces.[11][13][14]

Conclusion
n-Butylmethyldimethoxysilane stands out as a highly versatile and valuable precursor in the

field of material science. Its unique molecular structure allows for the controlled synthesis of a

wide range of materials with tunable properties. From creating functionalized siloxanes and

hybrid organic-inorganic materials to modifying the surfaces of various substrates, the

applications of this precursor are extensive and continue to be an active area of research. A

thorough understanding of its chemistry, particularly the hydrolysis and condensation reactions,

is paramount for researchers and scientists seeking to harness its full potential in the

development of advanced materials for diverse applications.

References
Synthesis of Functionalized Silsesquioxanes as Molecular Templates for Hybrid Materials.
(n.d.).
Design, Synthesis and Characterization of Novel Poly- Functionalized Siloxanes - IJSEAS.
(n.d.).
Surface Modification of Biomaterials - mnt509. (n.d.).
n-Butylmethyldimethoxysilane | C7H18O2Si | CID 11019191 - PubChem. (n.d.).
HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE C.J.
BRINKER The most common sol-gel process for making glass or. (n.d.).
Aminoalkyl functionalized siloxanes - Polimery. (n.d.).
Influence of the hydrolysis and condensation time on the preparation of hybrid materials.
(2011, January 12).
A Comparative Guide to Alkoxysilane Precursors for Silica-Based Material Synthesis -
Benchchem. (n.d.).
(PDF) Influence of the hydrolysis and condensation time on the preparation of hybrid
materials - ResearchGate. (n.d.).
(PDF) Preparation, synthesis and application of Sol-gel method - ResearchGate. (2020,
October 28).
Sol–Gel Synthesis of Nanostructured Mesoporous Silica Powder and Thin Films - Semantic
Scholar. (2023, May 16).
Application Notes and Protocols for Sol-Gel Synthesis of Hybrid Organic-Inorganic Materials
with N-Methylaminopropyltrimethoxysilane - Benchchem. (n.d.).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://mnt509.cankaya.edu.tr/uploads/files/Surface%20Modification%282%29.pdf
https://mnt509.cankaya.edu.tr/uploads/files/Surface%20Modification%282%29.pdf
https://pubmed.ncbi.nlm.nih.gov/28626142/
https://www.mdpi.com/1996-1944/10/10/1115
https://www.benchchem.com/product/b102206/docs?utm_src=pdf-body#n-butylmethyldimethoxysilane-a-versatile-precursor-for-advanced-material-synthesis
https://www.benchchem.com/product/b102206/docs?utm_src=pdf-body#n-butylmethyldimethoxysilane-a-versatile-precursor-for-advanced-material-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surface Modification of Polymer Substrates for Biomedical Applications - MDPI. (n.d.).
Surface modifications of biomaterials in different applied fields - PMC - NIH. (2023, July 10).
Surface Modification of PDMS and Plastics with Zwitterionic Polymers - PubMed. (2017, July
1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. n-Butylmethyldimethoxysilane | C7H18O2Si | CID 11019191 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. pdf.benchchem.com [pdf.benchchem.com]

4. brinkerlab.unm.edu [brinkerlab.unm.edu]

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6. scielo.br [scielo.br]

7. researchgate.net [researchgate.net]

8. Redirecting [linkinghub.elsevier.com]

9. ijseas.com [ijseas.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. mnt509.cankaya.edu.tr [mnt509.cankaya.edu.tr]

12. Surface modifications of biomaterials in different applied fields - PMC
[pmc.ncbi.nlm.nih.gov]

13. Surface Modification of PDMS and Plastics with Zwitterionic Polymers - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

To cite this document: BenchChem. [n-Butylmethyldimethoxysilane: A Versatile Precursor for
Advanced Material Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b102206?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butylmethyldimethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butylmethyldimethoxysilane
https://www.researchgate.net/publication/344942631_Preparation_synthesis_and_application_of_Sol-gel_method
https://pdf.benchchem.com/1583/Application_Notes_and_Protocols_for_Sol_Gel_Synthesis_of_Hybrid_Organic_Inorganic_Materials_with_N_Methylaminopropyltrimethoxysilane.pdf
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://pdfs.semanticscholar.org/40ec/79b7d100fc48e1fb233bed42518767cc43e8.pdf
https://www.scielo.br/j/mr/a/FJYqSYjHPbrPVyrKnfxVqbg/?lang=en
https://www.researchgate.net/publication/262629509_Influence_of_the_Hydrolysis_and_Condensation_Time_on_the_Preparation_of_Hybrid_Materials
https://linkinghub.elsevier.com/retrieve/pii/B978012803530600010X
https://ijseas.com/volume2/v2i8/ijseas20160809.pdf
https://pdf.benchchem.com/15087/A_Comparative_Guide_to_Alkoxysilane_Precursors_for_Silica_Based_Material_Synthesis.pdf
https://mnt509.cankaya.edu.tr/uploads/files/Surface%20Modification%282%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10331796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10331796/
https://pubmed.ncbi.nlm.nih.gov/28626142/
https://pubmed.ncbi.nlm.nih.gov/28626142/
https://www.mdpi.com/1996-1944/10/10/1115
https://www.benchchem.com/product/b102206/docs#n-butylmethyldimethoxysilane-a-versatile-precursor-for-advanced-material-synthesis
https://www.benchchem.com/product/b102206/docs#n-butylmethyldimethoxysilane-a-versatile-precursor-for-advanced-material-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b102206/docs#n-butylmethyldimethoxysilane-a-
versatile-precursor-for-advanced-material-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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